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The quest to unravel the fundamental constituents of the universe and the forces that govern
them is poised to enter a new era with the proposed construction of several next-generation
particle colliders. Following the monumental discovery of the Higgs boson at the Large Hadron
Collider (LHC), the global high-energy physics community is charting a course for even more
powerful machines to probe deeper into the mysteries of the subatomic world. At the forefront
of these ambitious projects is the Super Proton-Proton Collider (SPPC), a key component of
China's proposed Circular Electron Positron Collider (CEPC)-SPPC project.[1][2][3] This guide
provides a comprehensive comparison of the SPPC with other leading future collider proposals
—the Future Circular Collider (FCC) at CERN and the International Linear Collider (ILC)—
offering researchers, scientists, and drug development professionals a detailed overview of the
global landscape of future colliders.

The Vision for the Super Proton-Proton Collider
(SPPC)

The SPPC is envisioned as the energy-frontier machine that will succeed the CEPC, a
proposed "Higgs factory" designed for high-precision studies of the Higgs boson.[1][3][4] The
two-stage CEPC-SPPC project plans to utilize the same 100-kilometer circumference tunnel.[1]
[4] The initial phase will be the CEPC, an electron-positron collider operating at a center-of-
mass energy of 240 GeV.[5] Following the CEPC's operational period, the tunnel will house the
SPPC, a proton-proton collider designed to reach unprecedented energy levels.[6][7]
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The primary scientific goal of the SPPC is to explore new physics beyond the Standard Model.
[1][2][3] By colliding protons at extremely high energies, physicists hope to produce and study
new particles and phenomena that could shed light on enduring mysteries such as the nature

of dark matter, the origin of matter-antimatter asymmetry in the universe, and the hierarchy of

particle masses. The SPPC is designed to be a discovery machine, pushing the boundaries of
the energy frontier far beyond the capabilities of the LHC.[1]

Comparative Analysis of Future Colliders

The global strategy for future high-energy physics research involves a complementary
approach, with different types of colliders offering unique capabilities. The main alternatives to
the SPPC are CERN's Future Circular Collider (FCC) and the International Linear Collider
(ILC), with a potential site in Japan.

The FCC project at CERN shares a similar two-stage approach with the CEPC-SPPC concept.
[8][9] The first stage, FCC-ee, would be an electron-positron collider for high-precision
measurements, followed by a proton-proton collider, FCC-hh, in the same tunnel of
approximately 91 to 100 kilometers in circumference, aiming for a collision energy of around
100 TeV.[8][10][11][12]

In contrast, the ILC is a proposed linear electron-positron collider.[13][14][15][16] Instead of a
circular tunnel, the ILC will consist of two long linear accelerators that will collide electrons and
positrons head-on.[16] This design allows for very "clean” collision environments, ideal for
precision measurements of the Higgs boson and other known particles.[14]

The following table summarizes the key design parameters of these proposed future colliders.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b3044070?utm_src=pdf-body
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2022.828878/full
https://arxiv.org/abs/1507.03224
https://www.researchgate.net/publication/280062270_Concept_for_a_Future_Super_Proton-Proton_Collider
https://www.benchchem.com/product/b3044070?utm_src=pdf-body
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2022.828878/full
https://www.benchchem.com/product/b3044070?utm_src=pdf-body
https://www.benchchem.com/product/b3044070?utm_src=pdf-body
https://en.wikipedia.org/wiki/Future_Circular_Collider
https://grokipedia.com/page/Future_Circular_Collider
https://en.wikipedia.org/wiki/Future_Circular_Collider
https://home.cern/science/accelerators/future-circular-collider
https://www.innovationnewsnetwork.com/cern-completes-feasibility-study-for-future-circular-collider/56846/
https://sciencebusiness.net/network-updates/cern-releases-report-feasibility-possible-future-circular-collider
https://en.wikipedia.org/wiki/International_Linear_Collider
https://www.icepp.s.u-tokyo.ac.jp/en/research/ilc.html
https://www.scj.go.jp/ja/info/kohyo/pdf/Report_on_ILC_Exective_Summary.pdf
https://linearcollider.org/
https://linearcollider.org/
https://www.icepp.s.u-tokyo.ac.jp/en/research/ilc.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

SPPC (Super

FCC-hh (Future

ILC (International

Parameter Proton-Proton Circular Collider - . .
. Linear Collider)
Collider) hadron)
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Circumference/Length

~100 km[1][4][6]

~90.7 km[9][10]

~20.5 km (initial) to 50
km (upgrade)[14][16]
[17]

Center-of-Mass

~75 TeV (initial), 125-

250 GeV (initial),
expandable to 500

150 TeV (ultimate)[1] ~100 TeV[8][10][12]
Energy GeV - 1 TeV[13][14]
[4][6] (171
High Luminosit High Luminosit
~1.0 x 10”35 J y J Y

Luminosity (per IP)

cm~2s~11][6]

(details in design

reports)

(details in design

reports)

Staged Approach

Yes, following CEPC

in the same tunnel[1]

[21(3][41[6][7]

Yes, following FCC-ee
in the same tunnel[8]
[91[10][12]

Staged energy
upgrades possible[13]
[17]

Primary Physics Goal

Discovery of new
physics at the energy
frontier[1][2][3][4]

Discovery of new
physics at the energy
frontier[8]

Precision
measurements of the
Higgs boson and top
quark[14][15][17]

Experimental Methodologies and Physics Programs

The experimental programs at these future colliders are designed to be complementary,

addressing fundamental questions in particle physics from different angles.

SPPC and FCC-hh (Proton-Proton Colliders): The primary experimental method at hadron

colliders like the SPPC and FCC-hh involves colliding protons at the highest possible energies.

Protons are composite particles, and their collisions result in a complex spray of secondary

particles. By analyzing the properties and trajectories of these particles in large, sophisticated

detectors, physicists can search for signatures of new, heavy particles predicted by theories

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2022.828878/full
https://www.slac.stanford.edu/econf/C210711/papers/2203.07987.pdf
https://indico.ihep.ac.cn/event/7355/sessions/8130/attachments/49400/56894/Overview_of_SPPC-2017-Tang.pdf
https://grokipedia.com/page/Future_Circular_Collider
https://home.cern/science/accelerators/future-circular-collider
https://www.icepp.s.u-tokyo.ac.jp/en/research/ilc.html
https://linearcollider.org/
https://grokipedia.com/page/International_Linear_Collider
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2022.828878/full
https://www.slac.stanford.edu/econf/C210711/papers/2203.07987.pdf
https://indico.ihep.ac.cn/event/7355/sessions/8130/attachments/49400/56894/Overview_of_SPPC-2017-Tang.pdf
https://en.wikipedia.org/wiki/Future_Circular_Collider
https://home.cern/science/accelerators/future-circular-collider
https://sciencebusiness.net/network-updates/cern-releases-report-feasibility-possible-future-circular-collider
https://en.wikipedia.org/wiki/International_Linear_Collider
https://www.icepp.s.u-tokyo.ac.jp/en/research/ilc.html
https://grokipedia.com/page/International_Linear_Collider
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2022.828878/full
https://indico.ihep.ac.cn/event/7355/sessions/8130/attachments/49400/56894/Overview_of_SPPC-2017-Tang.pdf
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2022.828878/full
https://arxiv.org/abs/1507.03224
https://www.researchgate.net/publication/280062270_Concept_for_a_Future_Super_Proton-Proton_Collider
https://www.slac.stanford.edu/econf/C210711/papers/2203.07987.pdf
https://indico.ihep.ac.cn/event/7355/sessions/8130/attachments/49400/56894/Overview_of_SPPC-2017-Tang.pdf
https://indico.fnal.gov/event/53473/contributions/236146/attachments/153001/198518/Snowmass21-Agora%20-20220316-SPPC-Tang.pdf
https://en.wikipedia.org/wiki/Future_Circular_Collider
https://grokipedia.com/page/Future_Circular_Collider
https://home.cern/science/accelerators/future-circular-collider
https://sciencebusiness.net/network-updates/cern-releases-report-feasibility-possible-future-circular-collider
https://en.wikipedia.org/wiki/International_Linear_Collider
https://grokipedia.com/page/International_Linear_Collider
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2022.828878/full
https://arxiv.org/abs/1507.03224
https://www.researchgate.net/publication/280062270_Concept_for_a_Future_Super_Proton-Proton_Collider
https://www.slac.stanford.edu/econf/C210711/papers/2203.07987.pdf
https://en.wikipedia.org/wiki/Future_Circular_Collider
https://www.icepp.s.u-tokyo.ac.jp/en/research/ilc.html
https://www.scj.go.jp/ja/info/kohyo/pdf/Report_on_ILC_Exective_Summary.pdf
https://grokipedia.com/page/International_Linear_Collider
https://www.benchchem.com/product/b3044070?utm_src=pdf-body
https://www.benchchem.com/product/b3044070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

beyond the Standard Model, such as supersymmetry or extra spatial dimensions. The high
collision energy provides a direct path to discovering new particles with large masses.

CEPC, FCC-ee, and ILC (Electron-Positron Colliders): Electron-positron colliders provide a
much "cleaner” collision environment because electrons and positrons are elementary
particles.[14] The initial collision state is well-defined, allowing for extremely precise
measurements of the properties of known particles, particularly the Higgs boson, the W and Z
bosons, and the top quark.[8] By precisely measuring their production rates and decay modes,
scientists can search for small deviations from the predictions of the Standard Model, which
would be indirect evidence of new physics. These machines are often referred to as "Higgs
factories" due to their ability to produce millions of Higgs bosons in a clean environment.[5]

The ILC, being a linear collider, offers the unique possibility of polarizing the electron and
positron beams.[13] This capability provides an additional tool for dissecting the properties of
the produced particles and enhancing the precision of measurements.

Visualizing the Future Collider Landscape

To better understand the relationships and workflows of these proposed projects, the following
diagrams illustrate the staged approach of the circular colliders and the comparative logic of
the different collider types.
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Staged approach of the proposed circular colliders.
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Comparison of different future collider types.

Conclusion

The Super Proton-Proton Collider represents a bold and ambitious step in the global pursuit of
fundamental knowledge. As part of the integrated CEPC-SPPC project, it offers a compelling
vision for a future discovery machine at the energy frontier. Its scientific goals are synergistic
with those of the FCC at CERN, while the ILC provides a complementary path focused on high-
precision measurements. The choice of which of these mega-science projects will ultimately be
built will depend on a complex interplay of scientific priorities, technological readiness, and
international collaboration. For researchers and professionals in related fields, understanding
the capabilities and scientific reach of each of these proposed colliders is crucial for
anticipating the future landscape of fundamental physics and the technological advancements
that will emerge from these groundbreaking endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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